Cas no 2247105-86-6 (1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride)

• Product Name: 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride
• CAS No: 2247105-86-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6618722
• PubChem ID: 138040597
• Update Time: 2025-08-10

1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride
• 1-(pyridin-3-yl)piperidine-2,4-dione hydrochloride
• 2247105-86-6
• EN300-6478536

• Inchi： 1S/C10H10N2O2.ClH/c13-9-3-5-12(10(14)6-9)8-2-1-4-11-7-8;/h1-2,4,7H,3,5-6H2;1H
• InChI Key： RBQMNHAWPRFESR-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(N(C2C=NC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų

Additional information on 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride

Introduction to 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride (CAS No: 2247105-86-6)

1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride, identified by its CAS number 2247105-86-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a pyridine ring fused with a piperidine moiety, and is further characterized by the presence of a dione functional group. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride incorporates several key pharmacophoric elements that are known to interact with biological targets. The pyridine ring is a common feature in many bioactive molecules, often serving as a hydrogen bond acceptor or participating in hydrophobic interactions. In this compound, the pyridine ring is linked to a piperidine ring, which is another important structural motif in medicinal chemistry. Piperidine derivatives are frequently explored for their potential as kinase inhibitors, G protein-coupled receptor modulators, and other therapeutic applications.

The dione functional group at the 2,4 positions of the pyridine ring introduces additional reactivity and potential binding sites for biological targets. Diones are known to exhibit diverse biological activities, including antioxidant properties and interactions with enzymes and receptors. The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also ensures stability during storage and transportation, making it more practical for both laboratory research and potential clinical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer pathways. Additionally, its structural features make it a promising candidate for developing drugs targeting neurological disorders, where modulation of receptor activity is crucial.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride remains a cornerstone. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of pharmacological properties. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The hydrochloride salt form of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride has been found to enhance oral bioavailability when used in pharmaceutical formulations. This is particularly important for drugs that require systemic delivery to achieve therapeutic effects. The improved solubility provided by the hydrochloride salt also facilitates intravenous administration, expanding its potential applications in treating acute conditions.

Current research is focused on evaluating the pharmacokinetic properties of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride to understand how it is metabolized and excreted by the body. These studies are crucial for determining appropriate dosing regimens and identifying any potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize metabolites and assess drug interactions.

The potential therapeutic applications of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride are broadening as more research emerges. Preliminary studies have shown promising results in inhibiting certain cancer-related kinases, which could lead to new treatments for solid tumors and hematological malignancies. Furthermore, its ability to modulate neurotransmitter receptors makes it an attractive candidate for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride into viable therapeutics. These partnerships leverage expertise in synthetic chemistry, pharmacology, and clinical research to streamline the drug development process. By combining experimental data with computational predictions, researchers can accelerate the identification of lead compounds with high therapeutic potential.

The safety profile of 1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride is being thoroughly evaluated through toxicological studies conducted in vitro and in vivo. These assessments aim to identify any potential hazards associated with exposure to high doses or prolonged use. Understanding the toxicological profile is critical for determining safe dosing ranges and minimizing risks during clinical trials.

In conclusion,1-Pyridin-3-ylpiperidine-2,4-dione;hydrochloride (CAS No: 2247105-86-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic possibilities for this compound，making it a valuable asset in the quest for novel treatments across multiple disease areas。As our understanding of its pharmacological properties grows，so does its potential to improve human health through innovative medical interventions。